Ytterbium(3+);triacetate;tetrahydrate

Specification

• CAS No.: 15280-58-7
• Molecular Formula: C6H20O10Yb
• Molecular Weight: 425.26 g/mol
• IUPAC Name: acetic acid;ytterbium;tetrahydrate
• Standard InChI: InChI=1S/3C2H4O2.4H2O.Yb/c3*1-2(3)4;;;;;/h3*1H3,(H,3,4);4*1H2
• Standard InChI Key: QBNWQWZCQVJAAD-UHFFFAOYSA-N
• SMILES: CC(=O)[O-].CC(=O)[O-].CC(=O)[O-].O.O.O.O.[Yb+3]
• Canonical SMILES: CC(=O)O.CC(=O)O.CC(=O)O.O.O.O.O.[Yb]

Introduction

Chemical Properties and Structure

Ytterbium(3+);triacetate;tetrahydrate consists of ytterbium ions in the +3 oxidation state coordinated with three acetate groups and four water molecules. The molecular structure features the ytterbium cation at the center, surrounded by acetate ligands and water molecules in a specific geometric arrangement.

The chemical properties of this compound are largely influenced by the electronic configuration of the ytterbium ion. Ytterbium, with atomic number 70, belongs to the lanthanide series and typically forms compounds in the +3 oxidation state. The presence of acetate groups as ligands affects the compound's reactivity, solubility, and coordination behavior.

Several key identifiers and structural information for the compound include:

• CAS Number: 15280-58-7

• Molecular Formula: C6H20O10Yb (or C6H17O10Yb, depending on precise hydration)

• Molecular Weight: 425.26 g/mol

• IUPAC Name: acetic acid;ytterbium;tetrahydrate

• InChI Key: ALJCLXGXZFZGEM-UHFFFAOYSA-K

Synthesis and Preparation

The synthesis of Ytterbium(3+);triacetate;tetrahydrate follows established procedures involving the reaction of ytterbium oxide with acetic acid. This process involves several key steps and requires careful control of reaction conditions to ensure high purity and yield.

Laboratory Synthesis

The standard laboratory synthesis method involves:

• Starting with ytterbium oxide (Yb2O3) as the primary reactant

• Dissolving the oxide in a solution of acetic acid (typically 50% concentration)

• Heating the mixture until the oxide dissolves completely

• Allowing crystallization to occur under controlled conditions

• Isolating and purifying the resulting hydrated crystals

The reaction can be represented as:

Yb2O3 + 6CH3COOH + 7H2O → 2Yb(CH3COO)3·4H2O

Industrial Production

In industrial settings, the production process is scaled up while maintaining precise control over reaction parameters such as temperature, concentration, and pH. The use of high-purity starting materials is essential to ensure the quality of the final product. Industrial production may also involve additional purification steps to meet specific purity requirements for various applications.

Physical Properties

Ytterbium(3+);triacetate;tetrahydrate possesses several distinctive physical properties that influence its behavior and applications. These properties have been thoroughly characterized through various analytical techniques.

Physical Property Data

The following table summarizes the key physical properties of Ytterbium(3+);triacetate;tetrahydrate:

Property	Value
Physical Appearance	White crystalline solid
Density	2.09 g/cm³
Solubility in Water	Very soluble
Solubility in Acids	Moderately soluble in strong mineral acids
Hydrolytic Sensitivity	0 (forms stable aqueous solutions)
Molecular Weight	425.26 g/mol
Storage Temperature	Room temperature, inert atmosphere
Physical State	Solid

The compound is notable for its stability in aqueous solutions and its high solubility in water, which facilitates its use in various applications requiring solution-based chemistry.

Chemical Reactivity

The chemical reactivity of Ytterbium(3+);triacetate;tetrahydrate is characterized by its behavior as a Lewis acid and its ability to participate in various coordination and catalytic processes. Understanding these reactivity patterns is crucial for its application in organic synthesis and materials science.

Coordination Chemistry

As a trivalent lanthanide compound, Ytterbium(3+);triacetate;tetrahydrate exhibits characteristic coordination chemistry:

• The ytterbium(3+) ion can expand its coordination sphere beyond the acetate ligands

• It can form complexes with various organic and inorganic ligands

• Substitution of the acetate groups can occur under appropriate conditions

• The compound can undergo redox reactions, although the +3 oxidation state is most stable

Catalytic Reactivity

The compound demonstrates significant catalytic activity in various organic transformations. Its Lewis acidity enables it to activate carbonyl compounds and facilitate carbon-carbon bond formation reactions. Specific catalytic applications include methoxycarbonylation reactions and other organic transformations that benefit from Lewis acid catalysis.

Applications

Ytterbium(3+);triacetate;tetrahydrate has found applications across multiple scientific and industrial domains due to its unique properties and reactivity patterns.

Catalytic Applications

The compound serves as an effective catalyst in various organic reactions, including:

• Methoxycarbonylation processes

• Organic synthesis reactions requiring mild Lewis acid catalysts

• Selective transformations of functional groups

• Bond-forming reactions in complex molecule synthesis

Its catalytic efficiency, combined with its relative stability and handleability, makes it a valuable tool in synthetic organic chemistry.

Biological Applications

The biological applications of Ytterbium(3+);triacetate;tetrahydrate leverage its unique luminescent properties and interactions with biomolecules:

• Near-infrared fluorescence imaging in biological systems

• Temperature sensing in biochemical assays

• Studies of protein-protein interactions through bioluminescence resonance energy transfer (BRET)

• Investigation of protein folding mechanisms using fluorescence techniques

These applications benefit from the compound's ability to function in the near-infrared region, which allows deeper tissue penetration and reduced autofluorescence interference from biological samples.

Material Science Applications

In material science, the compound plays significant roles in:

• Development of upconversion luminescent materials

• Creation of specialized phosphors

• Synthesis of functional materials with unique optical properties

• Formulation of materials for sensing and detection applications

Research Findings

Recent research has expanded our understanding of Ytterbium(3+);triacetate;tetrahydrate's properties and potential applications. Several key areas of research have emerged as particularly promising.

Luminescence and Bioimaging

Research has demonstrated that Ytterbium(3+);triacetate;tetrahydrate exhibits significant potential in luminescence-based applications:

• The compound acts as an efficient sensitizer for upconversion materials, which can absorb low-energy photons (near-infrared light) and convert them to higher-energy photons (visible or ultraviolet light)

• This property is particularly valuable for bioimaging applications, where it allows deeper tissue penetration and reduced background interference

• The compound's near-infrared fluorescence capabilities enable its use in live-cell imaging with enhanced sensitivity and resolution

Catalytic Activities

Studies investigating the catalytic properties of Ytterbium(3+);triacetate;tetrahydrate have revealed:

• Enhanced efficiency in specific organic transformations compared to traditional catalysts

• The ability to catalyze reactions under milder conditions, potentially reducing energy requirements and side product formation

• Selective activation of specific functional groups in complex molecules

• Compatibility with various reaction media, including aqueous systems

Interaction with Biomolecules

Research has shown that Ytterbium(3+);triacetate;tetrahydrate interacts with various biomolecules in ways that can be exploited for analytical and research purposes:

• The compound interacts with proteins and nucleic acids in specific ways

• These interactions can be monitored through fluorescence techniques to study protein-protein interactions

• The compound's influence on protein conformation can provide insights into protein folding mechanisms

• These properties enable the development of analytical methods for studying biomolecular systems

Comparative Analysis with Similar Compounds

To better understand the unique properties of Ytterbium(3+);triacetate;tetrahydrate, it is valuable to compare it with similar lanthanide acetate compounds.

Comparison with Other Lanthanide Acetates

The following table provides a comparative analysis of Ytterbium(3+);triacetate;tetrahydrate with other related lanthanide acetate compounds:

Compound	Chemical Formula	Distinctive Properties	Primary Applications
Lanthanum(3+) acetate	La(C2H3O2)3·nH2O	Higher solubility	Phosphors, catalysis
Terbium(3+) acetate	Tb(C2H3O2)3·nH2O	Green luminescence	Fluorescent materials
Europium(3+) acetate	Eu(C2H3O2)3·nH2O	Red luminescence	OLEDs, bioassays
Ytterbium(3+) acetate	Yb(C2H3O2)3·4H2O	Efficient NIR absorption	Bioimaging, catalysis

This comparison highlights the distinctive NIR absorption and emission properties of the ytterbium compound that set it apart from other lanthanide acetates and make it particularly suitable for specific applications in bioimaging and catalysis.